2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetic acid

• IUPAC Name: 2-[[4-amino-5-[(5-bromofuran-2-carbonyl)amino]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C11H9BrN4O5S/c12-5-2-1-4(21-5)9(19)14-7-8(13)15-11(16-10(7)20)22-3-6(17)18/h1-2H,3H2,(H,14,19)(H,17,18)(H3,13,15,16,20)
• InChI Key: UUMUZGLGLUHSCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)C(=O)NC2=C(N=C(NC2=O)SCC(=O)O)N
• Molecular Formula: C11H9BrN4O5S
• Molecular Weight: 389.18 g/mol

Description

2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetic acid is a useful research compound. Its molecular formula is C11H9BrN4O5S and its molecular weight is 389.18. The purity is usually 95%.
BenchChem offers high-quality 2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-Amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Agents

Research has shown that derivatives of the mentioned compound demonstrate significant antiprotozoal activities. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiprotozoal properties, showing strong DNA affinities and excellent in vivo activity against trypanosomal models (Ismail et al., 2004).

Antimicrobial Activity

Pyridothienopyrimidines and pyridothienotriazines derived from similar structures have been studied for their antimicrobial activities. The synthesis and biological evaluation of these derivatives indicate their potential as antimicrobial agents, with some compounds exhibiting significant in vitro activities (Abdel-rahman et al., 2002).

Structural Characterization for Medicinal Applications

Detailed structural characterization studies have been conducted on related compounds, highlighting their significance as active pharmaceutical ingredients. These studies aim to understand the compounds' mechanisms of action for treating diseases like cancer and diabetes, showcasing the importance of these chemical structures in medicinal chemistry (Delgado et al., 2019).

Synthesis of Beta-lactam Antibiotics

Substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, which are structurally related, have been synthesized and shown to possess significant antimicrobial activity, particularly against Gram-negative bacteria. This highlights the role of these compounds in the development of new classes of beta-lactam antibiotics (Woulfe & Miller, 1985).